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Compound of Interest

Compound Name: AMG580

Cat. No.: B15578437 Get Quote

Technical Support Center: AMG 580
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper handling, storage, and use of AMG 580

in experimental settings.

Frequently Asked Questions (FAQs)
1. What is AMG 580?

AMG 580 is a synthetic retinoic acid analog. It is a highly selective agonist for nuclear retinoic

acid receptors (RARs), with a particular potency for RARα.[1] Signaling pathways regulated by

retinoic acid are crucial for cell proliferation, differentiation, and apoptosis.[1]

2. What are the primary research applications of AMG 580?

AMG 580 is utilized in research to investigate cellular processes regulated by retinoic acid

signaling.[1] Studies have shown its potential anti-inflammatory effects and its role in regulating

microglial activation, suggesting applications in neurodegenerative disease research.[1]

Additionally, it has been observed to interfere with the life cycle of some viruses by inhibiting

lipid biosynthesis through interaction with sterol regulatory element-binding protein (SREBP).[1]

3. What is the molecular weight and formula of AMG 580?

The molecular weight of AMG 580 is 351.4 g/mol , and its molecular formula is C22H25NO3.[1]
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4. What is the purity of commercially available AMG 580?

Commercially available AMG 580 typically has a purity of over 98%.[1]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Poor or inconsistent results in

cell-based assays

Improper storage of AMG 580

solution, leading to

degradation.

Once in solution, store at

-20°C and use within 3 months

to prevent loss of potency.

Aliquot the solution to avoid

multiple freeze-thaw cycles.[1]

Incorrect solvent or

concentration used for

reconstitution.

AMG 580 is soluble in DMSO

and ethanol. For a 15 mM

stock solution, reconstitute 5

mg of powder in 0.95 mL of

DMSO.[1] Ensure the final

solvent concentration in your

experimental setup is

compatible with your cells.

Precipitation of the compound

in culture media

The solubility of AMG 580 may

be limited in aqueous

solutions.

Ensure the final concentration

of the solvent (e.g., DMSO) is

low and compatible with your

cell culture. Perform a solubility

test in your specific media if

precipitation is a concern.

Unexpected off-target effects

While selective for RARα, high

concentrations may lead to

interactions with other

receptors or pathways.

Use the lowest effective

concentration of AMG 580.

Titrate the compound to

determine the optimal

concentration for your specific

experiment and cell type.

Experimental Protocols
Reconstitution of Lyophilized Powder
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To prepare a 15 mM stock solution of AMG 580:

Centrifuge the vial of lyophilized powder briefly to ensure all the powder is at the bottom.

Add 0.95 mL of DMSO to 5 mg of AMG 580 powder.[1]

Vortex gently until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.
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AMG 580 Signaling Pathway
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Caption: AMG 580 binds to RARα, leading to gene expression changes and cellular effects. It

can also inhibit lipid biosynthesis via SREBP.
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General Experimental Workflow with AMG 580
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Caption: A general workflow for experiments involving AMG 580, from preparation to analysis.

Handling and Storage
Condition Lyophilized Powder In Solution

Storage Temperature -20°C, desiccated[1] -20°C[1]

Stability 24 months[1] Up to 3 months[1]

Handling Precautions

The substance is not classified

as hazardous according to the

Globally Harmonized System

(GHS). However, usual

precautionary measures for

handling chemicals should be

followed.

Aliquot to avoid multiple

freeze-thaw cycles to prevent

loss of potency.[1]
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Safety Information:

According to the available Safety Data Sheet, AMG 580 is not classified as a hazardous

substance. No special measures are required for first aid, and it is generally not an irritant.

However, it is recommended to follow standard laboratory safety practices, including wearing

appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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